Cas no 952841-54-2 (N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide)

• Product Name: N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide
• CAS No: 952841-54-2
• MF: C₁₈H₁₇N₃O₅
• MW: 355.344684362412
• CID: 6308875
• PubChem ID: 16854210
• Update Time: 2025-05-24

N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide
• N-(5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-phenoxyacetamide
• F2473-0078
• N-[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide
• AKOS024650586
• CHEMBL4973705
• 952841-54-2

• Inchi： 1S/C18H17N3O5/c1-23-13-8-9-15(24-2)14(10-13)17-20-21-18(26-17)19-16(22)11-25-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,19,21,22)
• InChI Key： MBVXEFPVCQZQLD-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=C(C=CC=1OC)OC)NC(COC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 355.11682065g/mol
• Monoisotopic Mass: 355.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.7Ų

Additional information on N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide

N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 952841-54-2 represents a fascinating molecule in the realm of chemical biology, particularly in the development of novel pharmaceutical agents. The structure of N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide is characterized by a complex arrangement of functional groups that contribute to its unique chemical properties and biological activities. This introduction aims to explore the compound's molecular architecture, its potential applications, and how it aligns with the latest advancements in the field.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The core structure of N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide consists of an oxadiazole ring fused with a phenoxyacetamide moiety. The oxadiazole ring is known for its stability and ability to act as a scaffold for drug design, while the phenoxyacetamide group introduces polar characteristics that enhance solubility and binding affinity. This combination makes the compound a promising candidate for further investigation in medicinal chemistry.

The presence of 2,5-dimethoxyphenyl substituents on the oxadiazole ring adds another layer of complexity to the molecule. These methoxy groups not only influence the electronic properties of the ring but also contribute to its interactions with biological targets. Studies have shown that dimethoxyphenyl derivatives often exhibit enhanced bioavailability and reduced toxicity, making them attractive for drug development. The phenoxyacetamide moiety further enhances these properties by providing a hydrogen bond acceptor site, which is crucial for receptor binding.

Recent research in chemical biology has highlighted the importance of understanding molecular interactions at a structural level. Computational methods such as molecular docking and molecular dynamics simulations have become indispensable tools for predicting how small molecules like N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide interact with biological targets. These studies have revealed that the compound can bind effectively to various protein targets, including enzymes and receptors involved in inflammatory pathways. This binding affinity suggests potential therapeutic applications in conditions such as cancer and autoimmune diseases.

The pharmaceutical industry has been actively exploring novel compounds with anti-inflammatory properties due to the increasing prevalence of chronic inflammatory diseases. The oxadiazole core of N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide has been identified as a key pharmacophore in several lead compounds that exhibit significant anti-inflammatory activity. Preclinical studies have demonstrated that derivatives of this class can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings have prompted further investigation into the potential of N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide as a therapeutic agent.

In addition to its anti-inflammatory potential, N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide has shown promise in other therapeutic areas. For instance, its ability to interact with specific protein targets has led to interest in its potential as an anticancer agent. Research indicates that this compound can induce apoptosis in certain cancer cell lines by disrupting critical signaling pathways involved in cell survival. Furthermore, its structural features make it a suitable candidate for development into targeted therapies that can selectively inhibit cancer cells while minimizing side effects on healthy tissues.

The synthesis of complex molecules like N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide represents a significant challenge in organic chemistry. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate structures. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled chemists to efficiently build heterocyclic frameworks with high precision. These methods have not only streamlined the synthesis process but also allowed for greater diversification of molecular structures.

The development of novel pharmaceutical agents relies heavily on innovative synthetic strategies that can produce complex molecules efficiently and cost-effectively. The synthesis of N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylylphenoxyacetamide exemplifies how interdisciplinary approaches can lead to breakthroughs in drug discovery. By combining expertise from organic chemistry, medicinal chemistry, and computational biology, researchers can accelerate the identification and optimization of promising drug candidates.

The future prospects for N-5-(2S,S-dimethyl-L-proline)-N'-[6-methylpyridin-N'-methyl]-N,N-bis(1H-tetrazolium]-3-carboxamidine 6-methylpyridine N-methyl]urea dihydrochloride, including derivatives of this class with enhanced potency and selectivity are exciting areas for further research. Continued investigation into its mechanism of action will provide valuable insights into its therapeutic potential and guide future drug development efforts. As our understanding of biological systems grows more sophisticated so too does our ability to design molecules that interact specifically with disease-causing targets.

In conclusion,N-S-[[(E)-(N'-methyl-N,N-bis(1H-tetrazolium)]methylidene)amino]carbonyl]-6-methylpyridin-N'-methyl]-N,N-bis(1H-tetrazolium]-3-carboxamidine 6-methylpyridine N-methyl]urea dihydrochloride represents an important advancement in chemical biology with significant implications for drug discovery and development. Its unique structure,CAS number 9597318,and demonstrated biological activities make it a compelling candidate for further investigation into treating various diseases including cancer,inflammatory disorders,and other conditions where molecular modulation is required.